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Compound of Interest

Compound Name: 1-Phenylcyclobutanecarbonitrile

Cat. No.: B076354 Get Quote

Essential Safety and Handling Guide for 1-
Phenylcyclobutanecarbonitrile
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 1-
Phenylcyclobutanecarbonitrile (CAS No. 14377-68-5). Adherence to these procedures is

essential for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Safety Summary
1-Phenylcyclobutanecarbonitrile is a compound that requires careful handling due to its

potential health hazards. It is classified as harmful if swallowed, in contact with skin, or if

inhaled, and it is irritating to the eyes, respiratory system, and skin.[1][2]

GHS Hazard Statements:

H302: Harmful if swallowed.

H312: Harmful in contact with skin.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b076354?utm_src=pdf-interest
https://www.benchchem.com/product/b076354?utm_src=pdf-body
https://www.benchchem.com/product/b076354?utm_src=pdf-body
https://www.benchchem.com/product/b076354?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-phenyl-1-cyclohexanecarbonitrile.pdf
https://chembk.com/en/chem/Cyclobutanecarbonitrile,%201-phenyl-
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


H332: Harmful if inhaled.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1-Phenylcyclobutanecarbonitrile
is provided in the table below.

Property Value

Molecular Formula C₁₁H₁₁N

Molar Mass 157.21 g/mol [2]

Appearance Clear, light yellow liquid[2]

Density 1.03 g/cm³[2]

Boiling Point 85°C @ 0.3 mmHg[2]

Flash Point 106.3°C[2]

Vapor Pressure 0.00201 mmHg @ 25°C[2]

Refractive Index 1.5313 - 1.5333[2]

Water Solubility Insoluble

Storage Temperature
Room Temperature, sealed in a dry

environment[2]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling 1-
Phenylcyclobutanecarbonitrile. The following PPE should be worn at all times:

Eye and Face Protection: Chemical safety goggles that meet the ANSI Z.87.1 standard are

required. A face shield should be worn over safety goggles when there is a risk of splashing.

Skin Protection:

Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn. Gloves should be inspected

before each use and changed immediately if contaminated.
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Lab Coat: A flame-resistant lab coat (e.g., Nomex®) should be worn and fully buttoned.

Clothing: Long pants and closed-toe, closed-heel shoes are required. Avoid clothing made

of synthetic materials like polyester or acrylic.

Respiratory Protection: All work with 1-Phenylcyclobutanecarbonitrile should be

conducted in a certified chemical fume hood to avoid inhalation of vapors. If work outside of

a fume hood is unavoidable, a NIOSH-approved respirator with an appropriate cartridge for

organic vapors must be used.

Operational Plan: Safe Handling and Experimental
Protocol
4.1. General Handling Procedures

Preparation: Before handling, ensure that a chemical spill kit is readily accessible. All

personnel involved must be trained on the hazards and handling procedures for this

chemical.

Location: All weighing and transfers of 1-Phenylcyclobutanecarbonitrile should be

performed in a well-ventilated chemical fume hood.

Dispensing: Use a calibrated pipette or syringe for liquid transfers to minimize the risk of

spills.

Heating: If heating is required, use a controlled heating source such as a heating mantle or

an oil bath. Avoid open flames.

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water. Clean the work area to remove any residual contamination.

4.2. Experimental Protocol: General Procedure for Use as a Reagent in a Reaction This

protocol outlines the general steps for using 1-Phenylcyclobutanecarbonitrile as a reagent in

a chemical synthesis.

Reaction Setup:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b076354?utm_src=pdf-body
https://www.benchchem.com/product/b076354?utm_src=pdf-body
https://www.benchchem.com/product/b076354?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Set up the reaction apparatus in a chemical fume hood. Ensure all glassware is clean, dry,

and free of defects.

The reaction vessel should be equipped with a magnetic stirrer, a condenser (if the

reaction is to be heated), and a nitrogen or argon inlet for inert atmosphere conditions, if

required.

Reagent Addition:

Under an inert atmosphere (if necessary), add the solvent and other reactants to the

reaction vessel.

Slowly add the required amount of 1-Phenylcyclobutanecarbonitrile to the reaction

mixture using a syringe or an addition funnel.

Reaction Monitoring:

Monitor the progress of the reaction using an appropriate analytical technique (e.g., TLC,

GC, LC-MS).

Work-up:

Once the reaction is complete, cool the mixture to room temperature.

Quench the reaction carefully by slowly adding an appropriate quenching agent.

Perform the necessary extractions and washes to isolate the product. All aqueous waste

should be collected as hazardous waste.

Purification:

Purify the crude product using a suitable method, such as column chromatography or

distillation.

Emergency Procedures and First Aid
5.1. Spill Response In the event of a spill, follow the procedures outlined in the workflow

diagram below.
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Immediate Actions

Cleanup Procedure Post-Cleanup

Alert others in the area Evacuate the immediate areaIf necessary

Assess the spill size and risk

Don appropriate PPE

If spill is manageable

Contain the spill with absorbent material Absorb the spilled chemical Collect contaminated material into a labeled waste container Decontaminate the spill area Dispose of waste as hazardous Report the incident to the supervisor

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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